Cas no 1310085-69-8 (2-amino-4-(4-methyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-amino-4-(4-methyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 1310085-69-8
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5817352
• PubChem ID: 63038991
• Update Time: 2025-11-05

2-amino-4-(4-methyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-methyl-1H-pyrazol-1-yl)butanoic acid
• AKOS012338366
• EN300-1123645
• 1310085-69-8

• Inchi： 1S/C8H13N3O2/c1-6-4-10-11(5-6)3-2-7(9)8(12)13/h4-5,7H,2-3,9H2,1H3,(H,12,13)
• InChI Key： NCDOPZBOOHGZEL-UHFFFAOYSA-N
• SMILES： OC(C(CCN1C=C(C)C=N1)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-(4-methyl-1H-pyrazol-1-yl)butanoic acid

Recent Advances in the Study of 2-amino-4-(4-methyl-1H-pyrazol-1-yl)butanoic acid (CAS: 1310085-69-8)

The compound 2-amino-4-(4-methyl-1H-pyrazol-1-yl)butanoic acid (CAS: 1310085-69-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 2-amino-4-(4-methyl-1H-pyrazol-1-yl)butanoic acid, which make it a promising candidate for the development of novel therapeutics. The compound's pyrazole moiety is known to interact with various biological targets, including enzymes and receptors, suggesting its potential utility in treating a range of diseases. Researchers have employed advanced synthetic techniques to optimize the production of this compound, ensuring high purity and yield for further biological evaluation.

In vitro and in vivo studies have demonstrated that 2-amino-4-(4-methyl-1H-pyrazol-1-yl)butanoic acid exhibits notable pharmacological properties. For instance, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate receptor activity has been explored in the context of neurological disorders, with preliminary results indicating promising therapeutic effects.

One of the key challenges in the study of this compound has been understanding its mechanism of action at the molecular level. Recent advancements in structural biology and computational modeling have provided valuable insights into how 2-amino-4-(4-methyl-1H-pyrazol-1-yl)butanoic acid interacts with its targets. These findings have paved the way for the design of derivatives with enhanced potency and selectivity, further expanding its potential applications.

Despite these promising developments, several questions remain unanswered. For example, the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME) profiles, require further investigation to assess its suitability for clinical use. Ongoing research is also exploring the potential side effects and toxicity associated with long-term administration of this compound.

In conclusion, 2-amino-4-(4-methyl-1H-pyrazol-1-yl)butanoic acid (CAS: 1310085-69-8) represents a versatile and promising molecule in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. Future research should focus on addressing the remaining challenges and optimizing its therapeutic potential for clinical applications.